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Compound of Interest

Compound Name: 2-Butoxyethyl chloroacetate

CAS No.: 5330-17-6

Cat. No.: B1618674 Get Quote

Executive Summary
2-Butoxyethyl chloroacetate (also known as Ethylene glycol monobutyl ether chloroacetate)

is a specialized alkylating intermediate used primarily in the synthesis of agrochemicals (e.g.,

Triclopyr) and pharmaceutical building blocks.

Unlike common solvents, this compound combines the lipophilicity of a glycol ether with the

high reactivity of an alpha-haloester. This dual nature facilitates rapid dermal absorption,

delivering a toxic chloroacetate payload systemically. Consequently, standard laboratory safety

protocols are often insufficient. This guide outlines the specific hazard mechanisms, required

engineering controls, and the procedure for obtaining a verified SDS.
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Parameter Data

Chemical Name 2-Butoxyethyl chloroacetate

CAS Number 5330-17-6

Molecular Formula C₈H₁₅ClO₃

Molecular Weight 194.66 g/mol

Synonyms
Acetic acid, 2-chloro-, 2-butoxyethyl ester;

Ethanol, 2-butoxy-, chloroacetate

Physical State Colorless to pale yellow liquid

Boiling Point ~253°C (Predicted)

Solubility
Immiscible in water (slow hydrolysis); Soluble in

organic solvents

Hazard Assessment: The "Why" Behind the SDS
To interpret the SDS correctly, one must understand the compound's metabolic fate. Upon

contact with biological tissue (skin, lungs, mucosa), 2-Butoxyethyl chloroacetate undergoes

enzymatic or spontaneous hydrolysis, splitting into two distinct toxicophores.

Metabolic Hydrolysis Pathway
The danger lies in the synergistic toxicity of its metabolites:

Chloroacetic Acid (MCA): A potent metabolic poison that inhibits the tricarboxylic acid (TCA)

cycle, leading to severe metabolic acidosis and organ failure.[1]

2-Butoxyethanol (EGBE): A known hemolytic agent that can damage red blood cells and

cause kidney injury.
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Systemic Toxicity Mechanism
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Figure 1: Metabolic activation pathway of 2-Butoxyethyl chloroacetate upon absorption.

Inferred GHS Classification
Note: While specific regulatory harmonized data may be sparse for this niche CAS, the

"Precautionary Principle" dictates classifying it based on its moieties.

Acute Toxicity (Dermal/Oral): Category 3 or 2 (Toxic/Fatal).

Skin Corrosion/Irritation: Category 1B or 2 (Causes severe burns or irritation).

Specific Target Organ Toxicity (STOT): Kidney, Liver, Blood (Hemolysis).

SDS Acquisition & Verification Protocol
For niche intermediates like CAS 5330-17-6, a direct "one-click" download from Google is often

unavailable or leads to generic, unverified pages. Use this protocol to ensure data integrity.

Verified Sources
Do not rely on generic "chemical dictionary" sites. Prioritize these sources:

Primary Manufacturer: If purchasing from a specific vendor (e.g., Alfa Chemistry, TCI, Fisher

Scientific), log in to their portal. They are legally required to provide the SDS upon purchase.

ECHA (European Chemicals Agency): Search the CAS in the ECHA database for

Registration Dossiers, which contain the raw toxicological data used to build an SDS.
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PubChem Laboratory Chemical Safety Summary (LCSS): Check the "Safety and Hazards"

section for CAS 5330-17-6.

Verification Logic
When you obtain the document, validate it against the following criteria to ensure it isn't a

generic template:

Download SDS
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VALID SDS
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Figure 2: Decision tree for validating the authenticity of a downloaded SDS.

Operational Safety Protocol (SOP)
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Scope: Handling pure 2-Butoxyethyl chloroacetate in a research setting.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are NOT sufficient for prolonged contact with chloroacetate esters due

to rapid permeation.

Protection Level Recommended Material Rationale

Primary Glove
Silver Shield® / 4H®

(Laminate)

Essential. Resists permeation

of esters and chlorinated

compounds for >4 hours.

Outer Glove Disposable Nitrile (5 mil)

Protects the inner laminate

glove from tears and provides

grip.

Body Tyvek® Lab Coat / Apron

Prevents saturation of clothing

(which can hold the chemical

against the skin).

Respiratory Fume Hood (Mandatory)
Volatility is low, but aerosols

are highly toxic.

Safe Handling Workflow
Engineering: All transfers must occur within a certified chemical fume hood.

Transfer: Use positive displacement pipettes or glass syringes. Avoid needles (injection risk).

Decontamination: Have a saturated solution of Sodium Bicarbonate (NaHCO₃) or Dilute

Ammonia ready. These nucleophiles rapidly neutralize the alkylating chloroacetate moiety.

Emergency Response
Skin Contact: IMMEDIATE flushing with water for 15+ minutes. Do not wait for symptoms

(which may be delayed). Remove contaminated clothing immediately (cut it off if necessary

to avoid pulling over the face).
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Spill:

Evacuate the immediate area.[2][3]

Don Silver Shield gloves and SCBA (if volume is large).

Absorb with vermiculite or sand.

Neutralize waste with dilute ammonia/bicarbonate solution before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Butoxyethyl Chloroacetate: Technical Safety &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618674#2-butoxyethyl-chloroacetate-safety-data-
sheet-sds-download]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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